Cas no 728928-81-2 (N-(2-Chlorophenyl)-2-cyano-3-[4-[(2-cyanoethyl)methylamino]phenyl]-2-propenamide)

• Product Name: N-(2-Chlorophenyl)-2-cyano-3-[4-[(2-cyanoethyl)methylamino]phenyl]-2-propenamide
• CAS No: 728928-81-2
• MF: C₂₀H₁₇ClN₄O
• MW: 364.828182935715
• CID: 5454510
• PubChem ID: 2425890
• Update Time: 2025-05-23

N-(2-Chlorophenyl)-2-cyano-3-[4-[(2-cyanoethyl)methylamino]phenyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-2-cyano-3-{4-[(2-cyanoethyl)(methyl)amino]phenyl}prop-2-enamide
• AKOS001050226
• EN300-26579593
• Z44324628
• (E)-N-(2-chlorophenyl)-2-cyano-3-[4-[2-cyanoethyl(methyl)amino]phenyl]prop-2-enamide
• AB00718537-01
• 728928-81-2
• N-(2-Chlorophenyl)-2-cyano-3-[4-[(2-cyanoethyl)methylamino]phenyl]-2-propenamide

• Inchi： 1S/C20H17ClN4O/c1-25(12-4-11-22)17-9-7-15(8-10-17)13-16(14-23)20(26)24-19-6-3-2-5-18(19)21/h2-3,5-10,13H,4,12H2,1H3,(H,24,26)
• InChI Key： DAOCXHPTTWDMTK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1Cl)(=O)C(C#N)=CC1=CC=C(N(CCC#N)C)C=C1

Computed Properties

• Exact Mass: 364.1090889g/mol
• Monoisotopic Mass: 364.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 79.9Ų

Experimental Properties

• Density: 1.315±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 642.4±55.0 °C(Predicted)
• pka: 10.22±0.70(Predicted)

Additional information on N-(2-Chlorophenyl)-2-cyano-3-[4-[(2-cyanoethyl)methylamino]phenyl]-2-propenamide

N-(2-Chlorophenyl)-2-cyano-3-[4-[(2-cyanoethyl)methylamino]phenyl]-2-propenamide: A Comprehensive Overview

The compound with CAS No 728928-81-2, commonly referred to as N-(2-Chlorophenyl)-2-cyano-3-[4-[(2-cyanoethyl)methylamino]phenyl]-2-propenamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have shed light on its synthesis, properties, and potential uses, making it a subject of interest for researchers in the field of organic chemistry and drug discovery.

N-(2-Chlorophenyl)-2-cyano-3-[4-[(2-cyanoethyl)methylamino]phenyl]-2-propenamide is characterized by its intricate molecular structure, which includes a chlorophenyl group, a cyano group, and a propenamide moiety. The presence of these functional groups contributes to its reactivity and stability, making it suitable for various chemical transformations. The molecule's structure also plays a crucial role in its pharmacokinetic properties, which are essential for its potential application in drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. These methods often involve multi-step reactions, including nucleophilic substitutions, condensations, and coupling reactions. The use of advanced catalysts and reaction conditions has further enhanced the efficiency of these processes.

The biological activity of N-(2-Chlorophenyl)-2-cyano-3-[4-[(2-cyanoethyl)methylamino]phenyl]-2-propenamide has been a focal point of recent studies. Preclinical experiments have demonstrated its potential as a modulator of key biological pathways, particularly in the context of neurodegenerative diseases and cancer. Its ability to interact with specific receptors and enzymes makes it a promising candidate for drug development.

In addition to its pharmacological applications, this compound has shown potential in materials science. Its structural properties make it suitable for use in the development of advanced materials, such as polymers and coatings with enhanced mechanical and thermal properties. Researchers are actively exploring these applications to unlock new possibilities in material design.

Recent research has also focused on understanding the environmental impact of N-(2-Chlorophenyl)-2-cyano-3-[4-[(2-cyanoethyl)methylamino]phenyl]-2-propenamide. Studies have been conducted to assess its biodegradability and toxicity levels under various conditions. These findings are crucial for ensuring the safe handling and disposal of the compound during industrial processes.

The future prospects for this compound are bright, with ongoing research aiming to uncover new applications and improve its synthesis methods further. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to breakthroughs that could benefit multiple sectors.